Cas no 1379429-37-4 (3-amino-5-phenylpent-4-en-1-ol)

• Product Name: 3-amino-5-phenylpent-4-en-1-ol
• CAS No: 1379429-37-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6584974
• PubChem ID: 165620969
• Update Time: 2025-11-01

3-amino-5-phenylpent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-phenylpent-4-en-1-ol
• EN300-1870325
• 1379429-37-4

• Inchi： 1S/C11H15NO/c12-11(8-9-13)7-6-10-4-2-1-3-5-10/h1-7,11,13H,8-9,12H2/b7-6+
• InChI Key： JWTFEQGUZWIXAI-VOTSOKGWSA-N
• SMILES： OCCC(/C=C/C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-5-phenylpent-4-en-1-ol

Research Brief on 3-amino-5-phenylpent-4-en-1-ol (CAS: 1379429-37-4): Recent Advances and Applications

The compound 3-amino-5-phenylpent-4-en-1-ol (CAS: 1379429-37-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its potential in therapeutic applications and its role as a key intermediate in organic synthesis.

Recent studies have explored the synthetic pathways and biological activities of 3-amino-5-phenylpent-4-en-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of novel β-amino alcohol derivatives, which exhibit promising antimicrobial and anti-inflammatory properties. The study utilized a multi-step synthetic route, starting from commercially available phenylacetaldehyde, to achieve high yields and purity of the target compound.

Another significant development involves the application of 3-amino-5-phenylpent-4-en-1-ol in the design of small-molecule inhibitors targeting specific enzymes involved in cancer progression. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of this compound could selectively inhibit the activity of histone deacetylases (HDACs), a class of enzymes implicated in various cancers. The study employed molecular docking and in vitro assays to validate the inhibitory effects, suggesting a potential avenue for cancer therapy.

In addition to its therapeutic potential, 3-amino-5-phenylpent-4-en-1-ol has also been investigated for its role in asymmetric synthesis. A recent publication in Organic Letters (2023) described its use as a chiral building block in the construction of complex natural products. The authors reported a highly enantioselective synthesis of a marine-derived alkaloid, showcasing the compound's utility in stereocontrolled reactions.

Despite these advancements, challenges remain in the large-scale production and optimization of 3-amino-5-phenylpent-4-en-1-ol. Current synthetic methods often require expensive catalysts or harsh reaction conditions, limiting their industrial applicability. However, ongoing research aims to address these limitations by developing more sustainable and cost-effective synthetic protocols.

In conclusion, 3-amino-5-phenylpent-4-en-1-ol (CAS: 1379429-37-4) represents a promising compound with diverse applications in medicinal chemistry and organic synthesis. Continued research into its synthetic pathways and biological activities is expected to yield further insights and innovations, potentially leading to the development of new therapeutic agents and synthetic methodologies.